Cas no 1342564-64-0 (methyl({4-(propan-2-yl)pyrimidin-2-ylmethyl})amine)

• Product Name: methyl({4-(propan-2-yl)pyrimidin-2-ylmethyl})amine
• CAS No: 1342564-64-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5692472
• PubChem ID: 63318670
• Update Time: 2025-10-27

methyl({4-(propan-2-yl)pyrimidin-2-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• 1342564-64-0
• methyl({[4-(propan-2-yl)pyrimidin-2-yl]methyl})amine
• AKOS012622785
• METHYL(([4-(PROPAN-2-YL)PYRIMIDIN-2-YL]METHYL))AMINE
• SCHEMBL22725618
• EN300-1462071
• 2-Pyrimidinemethanamine, N-methyl-4-(1-methylethyl)-
• methyl({4-(propan-2-yl)pyrimidin-2-ylmethyl})amine

• Inchi： 1S/C9H15N3/c1-7(2)8-4-5-11-9(12-8)6-10-3/h4-5,7,10H,6H2,1-3H3
• InChI Key： GCECXZOKVDMQIA-UHFFFAOYSA-N
• SMILES： N1C(CNC)=NC=CC=1C(C)C

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 0.985±0.06 g/cm3(Predicted)
• Boiling Point: 225.7±23.0 °C(Predicted)
• pka: 8.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl({4-(propan-2-yl)pyrimidin-2-ylmethyl})amine

Comprehensive Overview of Methyl({4-(propan-2-yl)pyrimidin-2-ylmethyl})amine (CAS No. 1342564-64-0)

Methyl({4-(propan-2-yl)pyrimidin-2-ylmethyl})amine (CAS No. 1342564-64-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrimidine backbone and isopropyl substitution, is widely studied for its potential applications in drug discovery and small molecule synthesis. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its structural versatility and functional group compatibility.

The methylamine moiety in Methyl({4-(propan-2-yl)pyrimidin-2-ylmethyl})amine enhances its reactivity, making it a valuable intermediate in heterocyclic chemistry. Recent studies highlight its utility in the development of kinase inhibitors, a class of compounds that are pivotal in targeting signaling pathways associated with various diseases. With the growing demand for precision medicine, this compound’s potential to contribute to targeted therapies is a key area of exploration.

In agrochemical applications, Methyl({4-(propan-2-yl)pyrimidin-2-ylmethyl})amine is investigated for its role in synthesizing crop protection agents. Its pyrimidine core is a common feature in many pesticides and herbicides, offering modes of action that align with sustainable farming practices. As the agricultural sector shifts toward eco-friendly solutions, this compound’s derivatives are being evaluated for their efficacy and environmental safety.

From a synthetic perspective, the compound’s CAS No. 1342564-64-0 is frequently referenced in patents and academic literature, underscoring its importance in organic synthesis. Its stability under various reaction conditions makes it a preferred choice for multi-step synthesis workflows. Laboratories focusing on high-throughput screening often utilize this compound to generate diverse libraries for drug candidate identification.

The rise of computational chemistry and AI-driven drug design has further amplified interest in Methyl({4-(propan-2-yl)pyrimidin-2-ylmethyl})amine. Researchers leverage molecular docking and QSAR modeling to predict its interactions with biological targets, accelerating the discovery of lead compounds. This aligns with the broader trend of integrating machine learning into chemical research to reduce development timelines.

For suppliers and manufacturers, CAS No. 1342564-64-0 represents a niche yet growing market segment. The compound’s custom synthesis and scale-up production are critical to meeting the demands of pharmaceutical and agrochemical industries. Quality control protocols, including HPLC purity analysis and NMR characterization, ensure its suitability for high-value applications.

In summary, Methyl({4-(propan-2-yl)pyrimidin-2-ylmethyl})amine (CAS No. 1342564-64-0) is a multifaceted compound with broad relevance in modern chemistry. Its applications span drug development, agrochemical innovation, and material science, making it a subject of ongoing research and commercial interest. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.